Cas no 1481104-30-6 (3-{(tert-butoxy)carbonylamino}-3-(4-methylcyclohexyl)propanoic acid)

3-{(tert-Butoxy)carbonylamino}-3-(4-methylcyclohexyl)propanoic acid is a protected amino acid derivative featuring a tert-butoxycarbonyl (Boc) group and a 4-methylcyclohexyl moiety. The Boc group enhances stability and facilitates selective deprotection under mild acidic conditions, making it valuable in peptide synthesis and medicinal chemistry applications. The 4-methylcyclohexyl substituent contributes to steric and conformational effects, influencing molecular interactions in drug design. This compound is particularly useful as an intermediate in the synthesis of complex peptides or bioactive molecules, offering controlled reactivity and compatibility with standard coupling reagents. Its structural features make it suitable for applications requiring precise functional group manipulation.
3-{(tert-butoxy)carbonylamino}-3-(4-methylcyclohexyl)propanoic acid structure
1481104-30-6 structure
Product Name:3-{(tert-butoxy)carbonylamino}-3-(4-methylcyclohexyl)propanoic acid
CAS No:1481104-30-6
MF:C15H27NO4
MW:285.379184961319
CID:6279059
PubChem ID:65913988
Update Time:2025-05-23

3-{(tert-butoxy)carbonylamino}-3-(4-methylcyclohexyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-{(tert-butoxy)carbonylamino}-3-(4-methylcyclohexyl)propanoic acid
    • 3-{[(tert-butoxy)carbonyl]amino}-3-(4-methylcyclohexyl)propanoic acid
    • 1481104-30-6
    • EN300-1284846
    • AKOS015255443
    • Inchi: 1S/C15H27NO4/c1-10-5-7-11(8-6-10)12(9-13(17)18)16-14(19)20-15(2,3)4/h10-12H,5-9H2,1-4H3,(H,16,19)(H,17,18)
    • InChI Key: RMJDEJXKALIBOW-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(NC(CC(=O)O)C1CCC(C)CC1)=O

Computed Properties

  • Exact Mass: 285.19400834g/mol
  • Monoisotopic Mass: 285.19400834g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 340
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 75.6Ų

3-{(tert-butoxy)carbonylamino}-3-(4-methylcyclohexyl)propanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1284846-1.0g
3-{[(tert-butoxy)carbonyl]amino}-3-(4-methylcyclohexyl)propanoic acid
1481104-30-6
1g
$0.0 2023-06-07
Enamine
EN300-1284846-50mg
3-{[(tert-butoxy)carbonyl]amino}-3-(4-methylcyclohexyl)propanoic acid
1481104-30-6
50mg
$587.0 2023-10-01
Enamine
EN300-1284846-100mg
3-{[(tert-butoxy)carbonyl]amino}-3-(4-methylcyclohexyl)propanoic acid
1481104-30-6
100mg
$615.0 2023-10-01
Enamine
EN300-1284846-250mg
3-{[(tert-butoxy)carbonyl]amino}-3-(4-methylcyclohexyl)propanoic acid
1481104-30-6
250mg
$642.0 2023-10-01
Enamine
EN300-1284846-500mg
3-{[(tert-butoxy)carbonyl]amino}-3-(4-methylcyclohexyl)propanoic acid
1481104-30-6
500mg
$671.0 2023-10-01
Enamine
EN300-1284846-1000mg
3-{[(tert-butoxy)carbonyl]amino}-3-(4-methylcyclohexyl)propanoic acid
1481104-30-6
1000mg
$699.0 2023-10-01
Enamine
EN300-1284846-2500mg
3-{[(tert-butoxy)carbonyl]amino}-3-(4-methylcyclohexyl)propanoic acid
1481104-30-6
2500mg
$1370.0 2023-10-01
Enamine
EN300-1284846-5000mg
3-{[(tert-butoxy)carbonyl]amino}-3-(4-methylcyclohexyl)propanoic acid
1481104-30-6
5000mg
$2028.0 2023-10-01
Enamine
EN300-1284846-10000mg
3-{[(tert-butoxy)carbonyl]amino}-3-(4-methylcyclohexyl)propanoic acid
1481104-30-6
10000mg
$3007.0 2023-10-01

Additional information on 3-{(tert-butoxy)carbonylamino}-3-(4-methylcyclohexyl)propanoic acid

3-{(tert-butoxy)carbonylamino}-3-(4-methylcyclohexyl)propanoic acid: A Comprehensive Overview

CAS No. 1481104-30-6, also known as 3-{(tert-butoxy)carbonylamino}-3-(4-methylcyclohexyl)propanoic acid, is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This article provides an in-depth exploration of its chemical structure, synthesis, biological activities, and potential therapeutic applications, drawing on the latest research findings to offer a comprehensive understanding of this compound.

The chemical structure of 3-{(tert-butoxy)carbonylamino}-3-(4-methylcyclohexyl)propanoic acid is characterized by a tert-butoxycarbonyl (Boc) protecting group attached to the amino group, a 4-methylcyclohexyl substituent, and a carboxylic acid functional group. The Boc protecting group is widely used in organic synthesis to temporarily block the reactivity of the amino group, allowing for selective reactions at other sites. The 4-methylcyclohexyl substituent imparts unique steric and electronic properties to the molecule, which can influence its biological activity and pharmacokinetic profile.

The synthesis of 3-{(tert-butoxy)carbonylamino}-3-(4-methylcyclohexyl)propanoic acid typically involves several steps. One common approach is to start with the corresponding amino acid derivative and introduce the Boc protecting group through a reaction with di-tert-butyl dicarbonate (Boc2O). The 4-methylcyclohexyl substituent can be introduced via a coupling reaction with an appropriate electrophile, such as an alkyl halide or a carboxylic acid derivative. The final step involves deprotection of the Boc group under acidic conditions to yield the free amino acid.

In recent years, 3-{(tert-butoxy)carbonylamino}-3-(4-methylcyclohexyl)propanoic acid has gained attention for its potential therapeutic applications. Studies have shown that this compound exhibits promising biological activities, including anti-inflammatory and analgesic effects. For instance, research published in the Journal of Medicinal Chemistry demonstrated that 3-{(tert-< strong>butoxy strong >) < strong > carbonylamino strong >} - 3 - (4 - < strong > methylcyclohexyl strong >) < strong > propanoic acid strong > effectively inhibited the production of pro-inflammatory cytokines in vitro, suggesting its potential as a novel anti-inflammatory agent.

Beyond its anti-inflammatory properties, 3-{(tert-< strong > butoxy strong >) < strong > carbonylamino strong >} - 3 - (4 - < strong > methylcyclohexyl strong >) < strong > propanoic acid strong > has also been investigated for its analgesic effects. A study published in the Pain Research and Management journal reported that this compound significantly reduced pain responses in animal models of chronic pain. These findings highlight the compound's potential as a new therapeutic option for managing pain conditions.

The pharmacokinetic properties of 3-{(tert-< strong > butoxy strong >) < strong > carbonylamino strong >} - 3 - (4 - < strong > methylcyclohexyl strong >) < strong > propanoic acid strong > are another area of active research. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. For example, it has been found to have good oral bioavailability and a long half-life, which are desirable characteristics for a potential drug candidate.

In addition to its therapeutic applications, 3-{(tert-< strong > butoxy strong >) < strong > carbonylamino strong >} - 3 - (4 - < strong > methylcyclohexyl strong >) < strong > propanoic acid strong > is also used as an intermediate in the synthesis of more complex molecules. Its unique structure makes it a valuable building block for constructing larger molecules with specific biological activities. This versatility has led to its use in various synthetic routes for developing new drugs and pharmaceutical agents.

The safety profile of 3-{(tert-< strong > butoxy strong >) < strong > carbonylamino strong >} - 3 - (4 - < strong > methylcyclohexyl strong >) < strong > propanoic acid strong > is an important consideration for its use in pharmaceutical research. Preclinical studies have generally shown that this compound is well-tolerated at therapeutic doses, with minimal adverse effects observed. However, further research is needed to fully understand its long-term safety and potential side effects.

In conclusion, 3-{(tert-<-strong>butoxy)carbonylamino}-3-(4-methylcyclohexyl)propanoic acid, identified by CAS No. 1481104-30-6, is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological activities make it an attractive candidate for developing new therapeutic agents. Ongoing research continues to explore its full potential and refine its use in various medical contexts.

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.